![molecular formula C15H20O3 B114287 Onitin CAS No. 53823-02-2](/img/structure/B114287.png)
Onitin
Overview
Description
Onitin is a chemical compound found in the Onychium siliculosum . It’s classified as an illudalane sesquiterpenoid and has been isolated from the herbs of Onychium japonicum . It shows super-oxide and DPPH free radical scavenging effects, and exhibits hepatoprotective activity on tacrine-induced cytotoxicity in human liver-derived Hep G2 cells .
Scientific Research Applications
Phytochemical Applications
“Onitin” is a phenolic petrosin found in the methanol extract of E. arvense L., along with other flavonoids . These phytochemicals have potential applications in medicine, particularly due to their bioactive properties .
Synthesis of Other Compounds
“Onitin” can be synthesized from pterosin Z through chemical transformations . This process is significant in the field of chemistry, particularly in the synthesis of other compounds .
Antifungal Applications
The essential oil extracted from O. onites, which contains “Onitin”, has been shown to have antifungal properties . This makes it potentially useful in treating fungal infections .
Antimicrobial Applications
In addition to its antifungal properties, “Onitin” also has antimicrobial properties . This suggests potential applications in combating various microbial infections .
Antioxidant Applications
“Onitin” has been found to have antioxidant properties . Antioxidants are crucial in neutralizing harmful free radicals in the body, suggesting potential health benefits .
Cytotoxic Activity
“Onitin” has been found to exhibit cytotoxic activity . This means it could potentially be used in cancer research and treatment, as cytotoxic agents are often used to kill cancer cells .
Safety and Hazards
Mechanism of Action
Target of Action
Onitin, a phenolic petrosin , primarily targets the superoxide and DPPH free radicals . It also exhibits hepatoprotective activity on tacrine-induced cytotoxicity in human liver-derived Hep G2 cells .
Mode of Action
Onitin’s mode of action is primarily through its antioxidant properties. It scavenges superoxide and DPPH free radicals, thereby reducing oxidative stress . In addition, it exhibits hepatoprotective activity by mitigating tacrine-induced cytotoxicity in Hep G2 cells .
Biochemical Pathways
Its antioxidant and hepatoprotective activities suggest that it may influence pathways related to oxidative stress and liver cell protection .
Result of Action
Onitin’s antioxidant activity results in the scavenging of harmful free radicals, thereby reducing oxidative stress . Its hepatoprotective activity helps protect liver cells from tacrine-induced cytotoxicity . These actions at the molecular and cellular levels contribute to the overall beneficial effects of Onitin.
properties
IUPAC Name |
4-hydroxy-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-3H-inden-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20O3/c1-8-10(5-6-16)9(2)13(17)11-7-15(3,4)14(18)12(8)11/h16-17H,5-7H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWRJCMQFEMXOML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C2=C1C(=O)C(C2)(C)C)O)C)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20202105 | |
Record name | Onitin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20202105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Onitin | |
CAS RN |
53823-02-2 | |
Record name | Onitin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053823022 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Onitin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20202105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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